Cas no 1881065-54-8 (N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide)

• Product Name: N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide
• CAS No: 1881065-54-8
• MF: C₉H₁₂FNO₃S
• MW: 233.25988483429
• CID: 6076976
• PubChem ID: 165959354
• Update Time: 2025-07-18

N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1453063
• 1881065-54-8
• N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide

• Inchi： 1S/C9H12FNO3S/c1-3-11-15(12,13)9-5-7(10)4-8(6-9)14-2/h4-6,11H,3H2,1-2H3
• InChI Key： TVDSTLQHRGFKKT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)OC)F)(NCC)(=O)=O

Computed Properties

• Exact Mass: 233.05219258g/mol
• Monoisotopic Mass: 233.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.8Ų

Additional information on N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide

Introduction to N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide (CAS No. 1881065-54-8)

N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide, a compound with the chemical formula C₉H₁₀FNOS, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its unique structural features, which include a sulfonamide group and fluoro and methoxy substituents on a benzene ring. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The CAS number 1881065-54-8 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numbering system is crucial for researchers to accurately locate and verify the chemical properties of substances, facilitating seamless communication across global scientific communities.

In recent years, the sulfonamide group has garnered considerable attention due to its versatile biological activity. Sulfonamides are known for their antimicrobial properties and have been widely used in the development of antibiotics. The N-ethyl modification in N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide introduces additional pharmacophoric elements that can influence its interactions with biological targets, potentially enhancing its therapeutic efficacy.

The fluoro substituent at the 3-position of the benzene ring is another critical feature that contributes to the compound's pharmacological profile. Fluorine atoms are often incorporated into drug molecules to improve metabolic stability, binding affinity, and overall bioavailability. In this context, the 3-fluoro group in N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide may play a pivotal role in modulating its pharmacokinetic properties.

The 5-methoxy group adds another layer of complexity to the molecule's behavior. Methoxy groups are frequently found in natural products and pharmaceuticals, where they can influence solubility, electronic properties, and interactions with biological targets. The combination of these functional groups in N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide suggests a multifaceted approach to drug design, potentially offering benefits across multiple therapeutic areas.

Recent studies have highlighted the importance of sulfonamides in addressing various diseases, including cancer and inflammatory disorders. The sulfonamide moiety in N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide has been investigated for its potential role in inhibiting key enzymes involved in disease pathways. For instance, research has demonstrated that sulfonamides can modulate enzymes such as dihydropteroate synthase (DHPS), which is crucial in bacterial metabolism.

The N-etylethyl chain attached to the sulfonamide group may further enhance the compound's ability to interact with biological targets by influencing its conformational flexibility and solubility profile. This structural feature could be exploited to improve drug delivery systems or to target specific receptors more effectively.

In addition to its antimicrobial potential, N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide has shown promise in preclinical studies as a candidate for anti-inflammatory therapy. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and receptors. The sulfonamide group has been identified as a key pharmacophore in several anti-inflammatory agents, suggesting that this compound may exhibit similar effects.

The fluoro and methoxy substituents are particularly noteworthy for their ability to fine-tune the pharmacological properties of sulfonamides. These groups can alter electronic distributions, hydrophobicity, and metabolic stability, all of which are critical factors in drug design. By optimizing these features, researchers aim to develop compounds with improved therapeutic profiles.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates like N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. This approach has accelerated the discovery process by identifying promising candidates for further experimental validation.

The synthesis of N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into aromatic rings is particularly challenging due to their high reactivity and sensitivity to environmental conditions. However, recent advancements in synthetic methodologies have made it more feasible to incorporate fluorine into complex molecules like this one.

Evaluation of N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide often involves both in vitro and in vivo studies to assess its biological activity and safety profile. In vitro assays can provide initial insights into how the compound interacts with specific enzymes or receptors, while animal models offer a more comprehensive assessment of its pharmacological effects.

The growing interest in fluorinated compounds stems from their unique properties that can enhance drug efficacy and reduce side effects. Fluorine atoms can improve metabolic stability by resisting hydrolysis and oxidation processes that typically degrade drug molecules. Additionally, fluorine can increase binding affinity by altering electronic distributions around biological targets.

Future research on N-ethyl-3-fluoro-5-methoxybenzene-1-sulfonamide may explore its potential as a lead compound for new therapeutics or as an intermediate in synthesizing more complex molecules. The combination of sulfonamide, fluoro, and methoxy groups provides a rich scaffold for medicinal chemists to modify and optimize for specific therapeutic applications.

In conclusion, N-ethyl-3-fluoro-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-octyl-benzene sulfonic acid (CAS No. 1881065